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Compound of Interest

Compound Name: 2-Ethyl-5-methylfuran

Cat. No.: B167692

Abstract: This technical guide provides an in-depth exploration of the olfactory perception of 2-
Ethyl-5-methylfuran (CAS: 1703-52-2), a volatile furan derivative of significant interest in the
flavor and fragrance industry. We will examine the compound's physicochemical properties, its
characteristic odor profile, and the underlying neurobiological mechanisms of its perception.
This document details validated experimental methodologies, including Gas Chromatography-
Olfactometry (GC-O) and formal sensory analysis, for the comprehensive characterization of its
aroma profile and intensity. This guide is intended for researchers, analytical chemists, and
drug development professionals seeking to understand and quantify the sensory impact of this
molecule.

Introduction

2-Ethyl-5-methylfuran is a heteroaromatic organic compound that contributes to the sensory
profile of various natural and processed products, notably in roasted and heated foods like
coffee.[1] As a member of the furan family, it is formed during thermal processing through
reactions such as the Maillard reaction and caramelization. Understanding its specific
contribution to an overall aroma profile is critical for food product development, quality control,
and the creation of novel flavor systems. This guide provides the scientific framework and
practical methodologies to dissect the olfactory perception of this key aroma compound.

Physicochemical and Olfactory Characteristics

A molecule's journey from a substance to a perception begins with its physical and chemical
properties, which dictate its volatility and potential to interact with olfactory receptors. 2-Ethyl-
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5-methylfuran is a volatile compound, a prerequisite for being an odorant.[2]

Its known olfactory profile is complex, often described with a combination of notes. The primary
descriptors include ethereal, burnt, nutty, and roasted, with undertones of a gassy or solvent-
like character.[3][4] This multifaceted profile makes it a versatile component in flavor
formulations, capable of imparting desirable roasted notes.

Table 1: Physicochemical Properties of 2-Ethyl-5-methylfuran

Property Value Source
CAS Number 1703-52-2 [2]
Molecular Formula C7H100 [2]
Molecular Weight 110.15 g/mol [2]
Boiling Point 118-119 °C at 760 mmHg [4]
Vapor Pressure 19.33 mmHg at 25 °C (est.) [4]
Solubility in Water 329.7 mg/L at 25 °C (est.) [4]
LogP (o/w) 2.34 (est.) [4]
Appearance Colorless clear liquid (est.) [4]

The Neurobiology of Furan Perception: A Postulated
Model

While the specific olfactory receptors (ORSs) that bind to 2-Ethyl-5-methylfuran have not been
definitively identified, the mechanism of its perception is presumed to follow the canonical
olfactory signal transduction pathway. This process is initiated when the odorant molecule
interacts with an OR, which is a G-protein-coupled receptor (GPCR) located on the cilia of
olfactory sensory neurons (OSNSs) in the nasal epithelium.[5][6]

The Causality of the Cascade: The binding of an odorant like 2-Ethyl-5-methylfuran to its
specific OR induces a conformational change in the receptor.[1] This change activates an
associated G-protein, G-olf.[7] The activated G-olf then stimulates adenylyl cyclase, an enzyme

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://scent.vn/en/pages/compound/2-ethyl-5-methylfuran-3825
https://www.flavscents.com/library/material/16402ba7122
https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://journals.physiology.org/doi/full/10.1152/nips.1507.2003
https://en.wikipedia.org/wiki/Olfactory_receptor
https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/07391102.2025.2492235
https://www.ncbi.nlm.nih.gov/books/NBK11039/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

that catalyzes the conversion of ATP to cyclic AMP (cCAMP), a crucial second messenger.[8][9]
The increase in intracellular cAMP concentration opens cyclic nucleotide-gated (CNG) ion
channels, allowing an influx of sodium (Na+) and calcium (Ca2+) ions.[5][10] This influx leads
to depolarization of the neuron's membrane. A subsequent Ca2+-activated chloride (Cl-)
channel opening causes an efflux of Cl-, further amplifying the depolarization.[7][11] If this
depolarization reaches a sufficient threshold, it triggers an action potential that travels along the
neuron's axon to the olfactory bulb in the brain, where the signal is processed, leading to the
perception of "smell".[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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